Cas no 2229285-17-8 (2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid)

• Product Name: 2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid
• CAS No: 2229285-17-8
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 6077891
• PubChem ID: 18921291
• Update Time: 2025-07-18

2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid
• EN300-1777366
• 2229285-17-8

• Inchi： 1S/C7H7NO2S/c1-4(7(9)10)6-3-11-5(2)8-6/h3H,1H2,2H3,(H,9,10)
• InChI Key： HWSAWCPPVOPTDP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C)C(=O)O)N=C1C

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid

Introduction to 2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid (CAS No: 2229285-17-8)

2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2229285-17-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated enone group appended to a thiazole scaffold, has garnered attention due to its structural versatility and potential biological activity. The presence of both the enone and thiazole moieties suggests a unique interplay of electronic and steric effects, which may contribute to its interactions with biological targets.

The thiazole ring is a heterocyclic structure composed of sulfur and nitrogen atoms, widely recognized for its prevalence in numerous bioactive natural products and pharmaceuticals. Its incorporation into 2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid introduces a rich chemical space for modulating reactivity and binding affinity. Specifically, the methyl-substituted thiazole moiety can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. Furthermore, the prop-2-enone (or α,β-unsaturated carbonyl) group serves as a key pharmacophore, capable of engaging in multiple non-covalent interactions such as π-stacking, hydrogen bonding, and Michael addition reactions.

Recent advancements in computational chemistry have enabled the systematic exploration of such hybrid structures. Molecular modeling studies indicate that the combination of the thiazole core with the enone functionality may confer selective binding properties. For instance, virtual screening campaigns have identified this scaffold as a potential inhibitor of enzymes involved in inflammatory pathways. The enone group, being highly electrophilic, could serve as a probe for designing molecules that modulate enzyme activity through covalent or non-covalent mechanisms.

In vitro investigations have begun to elucidate the biological relevance of 2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid. Initial assays suggest modest inhibitory activity against certain kinases and oxidoreductases, hinting at therapeutic potential in conditions associated with dysregulated redox homeostasis or aberrant signaling. The thiazole moiety, known for its role in antimicrobial and anti-inflammatory agents, may contribute to these effects by interacting with specific protein targets or by modulating post-translational modifications.

The synthesis of this compound presents an interesting challenge due to the need to construct both the enone and thiazole functionalities in a single step or sequence. Modern synthetic methodologies have expanded the toolkit available for constructing such heterocycles. For example, transition-metal-catalyzed cross-coupling reactions combined with cyclization strategies have been employed to forge the core structure efficiently. Additionally, asymmetric synthesis techniques could be leveraged to introduce stereochemical control if required for enhanced biological activity.

The pharmaceutical industry has long been intrigued by thiazole derivatives due to their demonstrated efficacy across multiple therapeutic areas. The structural motif of 2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid aligns well with this trend, offering a promising lead for further optimization. By systematically varying substituents on either the thiazole or enone portions, medicinal chemists can explore a wide spectrum of biological activities. Such diversity-driven approaches are increasingly favored in drug discovery pipelines for identifying novel molecular entities with improved pharmacological profiles.

From an academic perspective, this compound exemplifies the synergy between organic chemistry and medicinal biology. Its unique structural features make it an excellent candidate for studying enzyme-inhibitory mechanisms or developing probes for biochemical assays. Researchers are particularly interested in how steric hindrance introduced by the methyl group on the thiazole ring affects binding affinity and selectivity—a critical consideration in drug design.

The growing emphasis on sustainable chemistry has also influenced synthetic strategies for compounds like 2-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid. Catalytic processes that minimize waste and energy consumption are being prioritized over traditional multi-step synthetic routes. Recent reports highlight success in achieving high yields through one-pot reactions that integrate multiple bond-forming steps while maintaining excellent regioselectivity—a hallmark of advanced synthetic methodologies.

As computational power increases and machine learning models become more sophisticated, virtual screening has emerged as an indispensable tool in early-stage drug discovery. Algorithms trained on vast datasets can predict potential bioactivities with remarkable accuracy before costly wet-lab experiments are initiated. This high-throughput approach has already proven effective at identifying novel scaffolds like 2-(2-methyl-1,3-thiazol-4-yloxy)propyl propionate CAS No: 2229285178, underscoring their value as starting points for medicinal chemistry programs.

The future direction of research on this compound will likely involve expanding its chemical space through derivatization studies while simultaneously validating promising leads through rigorous biochemical characterization. Techniques such as X-ray crystallography will be essential for determining high-resolution structures of complexes formed between (E)-3-(4-hydroxyphenyl)-1-propenone CAS No: 50687 45 5, analogs thereof,and their target proteins—a critical step toward understanding mechanism-of-action details required before clinical translation occurs.